Cas no 162334-97-6 (N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide)

• Product Name: N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide
• CAS No: 162334-97-6
• MF: C₁₇H₁₇Br₂NO₄
• MW: 459.129183530808
• CID: 904662
• PubChem ID: 10434324
• Update Time: 2025-05-20

N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide
• N-[(2-bromo-5-hydroxy-4-methoxyphenyl)methyl]-N-[2-(3-bromo-4-hydroxyphenyl)ethyl]formamide
• N-(2-Bromo-5-hydroxy-4-methoxy-benzyl)-N-[2-(3-bromo-4-hydroxy-phenyl)-ethyl]-formamide
• N-(2-Bromo-5-hydroxy-4-methoxybenzyl)-N-[2-(3-bromo-4-hydroxyphenyl)ethyl]formamide
• J-009923
• Formamide, N-[(2-bromo-5-hydroxy-4-methoxyphenyl)methyl]-N-[2-(3-bromo-4-hydroxyphenyl)ethyl]-
• DTXSID10439847
• DB-320320
• 162334-97-6

• Inchi： 1S/C17H17Br2NO4/c1-24-17-8-13(18)12(7-16(17)23)9-20(10-21)5-4-11-2-3-15(22)14(19)6-11/h2-3,6-8,10,22-23H,4-5,9H2,1H3
• InChI Key： CKEYUZMSEQUVIP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CN(C=O)CCC1C=CC(=C(C=1)Br)O)O)OC

Computed Properties

• Exact Mass: 456.95200
• Monoisotopic Mass: 456.95243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Solubility: Dichloromethane
• PSA: 70.00000
• LogP: 4.46840

N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide

N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide: A Comprehensive Overview

The compound with CAS No. 162334-97-6, known as N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology, materials science, and environmental chemistry.

N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide is characterized by its brominated aromatic rings and hydroxyl groups, which contribute to its reactivity and selectivity in chemical reactions. The formamide functional group further enhances its versatility, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems.

One of the most notable aspects of this compound is its ability to undergo various transformations under controlled conditions. For instance, the bromine atoms present in the molecule can be readily substituted or eliminated, enabling the synthesis of derivatives with diverse functionalities. This property has been exploited in recent research to create materials with tailored electronic and optical properties, such as those used in advanced sensors and optoelectronic devices.

In terms of environmental applications, N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide has shown promise as a precursor for biodegradable polymers. Its hydroxyl groups facilitate polymerization reactions, leading to materials that can degrade under specific environmental conditions. This aligns with current trends toward sustainable chemistry and green manufacturing processes.

Recent advancements in computational chemistry have also provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for optimizing its use in catalytic processes. These findings have paved the way for more efficient synthesis routes and improved product yields.

Moreover, the compound's methoxy group introduces additional complexity to its reactivity profile. This group can participate in various interactions, such as hydrogen bonding and π-interactions, which are essential for its role in supramolecular chemistry. Researchers have utilized these properties to design self-assembling systems with potential applications in nanotechnology.

In summary, N-(3-Bromo-4-hydroxyphenethyl)-N-(2-bromo-5-hydroxy-4-methoxybenzyl)formamide is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic and computational methods, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.